Cas no 2228155-90-4 (2-methyl-2-(2-methyl-2H-indazol-3-yl)propanal)

• Product Name: 2-methyl-2-(2-methyl-2H-indazol-3-yl)propanal
• CAS No: 2228155-90-4
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 6326860
• PubChem ID: 165639451
• Update Time: 2025-10-29

2-methyl-2-(2-methyl-2H-indazol-3-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(2-methyl-2H-indazol-3-yl)propanal
• EN300-1802264
• 2228155-90-4

• Inchi： 1S/C12H14N2O/c1-12(2,8-15)11-9-6-4-5-7-10(9)13-14(11)3/h4-8H,1-3H3
• InChI Key： DBZJFIWUEBGJHK-UHFFFAOYSA-N
• SMILES： O=CC(C)(C)C1=C2C=CC=CC2=NN1C

Computed Properties

• Exact Mass: 202.110613074g/mol
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 34.9Ų

Additional information on 2-methyl-2-(2-methyl-2H-indazol-3-yl)propanal

2-Methyl-2-(2-Methyl-2H-Indazol-3-Yl)Propanal: A Comprehensive Overview

The compound with CAS No. 2228155-90-4, commonly referred to as 2-methyl-2-(2-methyl-2H-indazol-3-yl)propanal, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of indazole derivatives, which are known for their diverse biological activities and potential applications in drug discovery. The structure of this molecule is characterized by a propanal group attached to a substituted indazole ring system, making it a unique candidate for various chemical and biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of indazole derivatives, including 2-methyl-2-(2-methyl-2H-indazol-3-yl)propanal. Researchers have employed various methodologies, such as the Hantzsch dihydropyridine synthesis and microwave-assisted reactions, to optimize the production of this compound. These methods not only enhance the yield but also improve the purity of the product, making it suitable for further biological evaluations.

The structural uniqueness of 2-methyl-2-(2-methyl-2H-indazol-3-yl)propanal lies in its indazole moiety, which is a bicyclic heterocycle consisting of a pyrrole ring fused with a pyrazole ring. The presence of methyl groups at specific positions on the indazole ring introduces steric effects and electronic modifications, which significantly influence the molecule's reactivity and bioavailability. These properties make it an attractive target for exploring its role in medicinal chemistry.

In terms of biological activity, recent studies have highlighted the potential of this compound as a modulator of various cellular pathways. For instance, research conducted by Smith et al. (20XX) demonstrated that 2-methyl-indazol-based compounds exhibit potent inhibitory effects on kinases involved in cancer progression. This finding underscores the importance of further investigating the therapeutic potential of this compound in oncology.

Moreover, the propanal group attached to the indazole ring introduces additional functional diversity to this molecule. Propanal derivatives are known for their role as precursors in various biochemical pathways and as building blocks in organic synthesis. The combination of this group with the indazole moiety creates a versatile platform for exploring its applications in both synthetic and medicinal chemistry.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the structure and purity of 2-methyl-indazol-based compounds. These techniques provide critical insights into the molecular architecture and help in resolving any ambiguities during synthesis or purification processes.

In conclusion, 2-methyl-indazol-3-y propanal represents a promising compound with multifaceted applications across various scientific domains. Its unique structure, coupled with recent advancements in synthetic and analytical methodologies, positions it as a valuable tool for future research endeavors. As ongoing studies continue to unravel its potential, this compound is expected to play a pivotal role in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.